Cas no 53907-64-5 (1-Butyne, 3-methyl-3-propoxy-)

• Product Name: 1-Butyne, 3-methyl-3-propoxy-
• CAS No: 53907-64-5
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 2186865
• Update Time: 2023-08-05

1-Butyne, 3-methyl-3-propoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3-propoxy-1-butyne
• 1-Butyne, 3-methyl-3-propoxy-
• ADKNQGAZIQZFQV-UHFFFAOYSA-N
• 1,1-Dimethyl-2-propynyl propyl ether #

• Inchi： 1S/C8H14O/c1-5-7-9-8(3,4)6-2/h2H,5,7H2,1,3-4H3
• InChI Key： ADKNQGAZIQZFQV-UHFFFAOYSA-N
• SMILES： O(CCC)C(C#C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 116
• XLogP3: 1.7
• Topological Polar Surface Area: 9.2